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Compound of Interest

Compound Name: A-966492

Cat. No.: B15586574

For Researchers, Scientists, and Drug Development Professionals

Introduction

A-966492 is a highly potent and novel inhibitor of poly(ADP-ribose) polymerase 1 (PARP1) and
PARP2, with Ki values of 1 nM and 1.5 nM, respectively.[1][2][3][4] PARP enzymes are critical
components of the cellular machinery for DNA repair. By inhibiting PARP, A-966492 can
potentiate the effects of DNA-damaging agents and induce synthetic lethality in cancer cells
with deficiencies in other DNA repair pathways, such as those with BRCA1 or BRCA2
mutations. These characteristics make A-966492 a valuable tool in cancer research and drug
development. Proper preparation of stock solutions is crucial for obtaining accurate and
reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for
dissolving A-966492 for in vitro studies.[5] This document provides a detailed protocol for the
preparation, storage, and handling of A-966492 stock solutions in DMSO.

Quantitative Data Summary

The following table summarizes the key quantitative data for A-966492.
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Property Value Reference
Molecular Weight 324.35 g/mol [5]
Formulation CisH17FN4O [5]

Ki (PARP1) 1nM [11[2][3][4]
Ki (PARP2) 1.5 nM [1][2][3]
ECso (Whole Cell Assay) 1nM [11[4]
Solubility Soluble in DMSO [5]
Recommended Stock

Concentration 10 mM in DMSO N/A
Recommended Storage (Solid)  -20°C for up to 3 years [5]
Recommended Storage -20°C for up to 1 year; -80°C 1]
(DMSO Stock) for up to 2 years

Experimental Protocols

Materials
e A-966492 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

e Vortex mixer

e Sonicator (optional)

e Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM A-966492 Stock Solution
in DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of A-966492 in
DMSO.

e Pre-weighing Preparations:

o Allow the vial of A-966492 powder to equilibrate to room temperature before opening to
prevent condensation of moisture.

o Ensure all equipment is clean, sterile, and dry.
» Calculating the Required Mass:

o To prepare 1 mL of a 10 mM stock solution, the required mass of A-966492 is calculated
using the following formula:

» Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
= Mass (mg) =10 mM x 1 mL x 324.35 g/mol / 1000 = 3.2435 mg
o Accurately weigh out approximately 3.24 mg of A-966492 powder.
 Dissolution in DMSO:
o Transfer the weighed A-966492 powder into a sterile microcentrifuge tube or vial.
o Add 1 mL of anhydrous DMSO to the tube containing the powder.
o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
e Ensuring Complete Dissolution:

o Visually inspect the solution to ensure that all the powder has dissolved and the solution is
clear.
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o If any particulate matter remains, sonicate the solution for 5-10 minutes in a water bath
sonicator. Gentle warming to 37°C can also aid dissolution, but avoid excessive heat.

» Aliquoting and Storage:

o Once the A-966492 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes. This minimizes the number
of freeze-thaw cycles, which can degrade the compound.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[1]

Protocol for Preparing Working Solutions
e Thawing the Stock Solution:

o When ready to use, thaw an aliquot of the A-966492 stock solution at room temperature.
 Serial Dilutions:

o Perform serial dilutions of the DMSO stock solution in your cell culture medium or
experimental buffer to achieve the desired final concentration.

o Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the
agueous medium and mix immediately, rather than the other way around.

¢ Final DMSO Concentration:

o Ensure that the final concentration of DMSO in your experimental setup is kept low,
typically below 0.5%, to avoid solvent-induced toxicity or off-target effects. Always include
a vehicle control (medium with the same final concentration of DMSO) in your
experiments.

Visualizations
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Experimental Workflow for A-966492 Stock Solution Preparation
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Caption: Workflow for A-966492 stock solution preparation.
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Mechanism of Action of A-966492
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Caption: A-966492 inhibits PARP1/2, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15586574?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Technical_Support_Center_Improving_Small_Molecule_Inhibitor_Stability_in_Solution.pdf
https://www.researchgate.net/post/How-to-dissolve-small-inhibitor-molecules-for-binding-assay
https://file.selleckchem.com/downloads/Inhibitor-Handling-Instructions-en.pdf
https://www.benchchem.com/pdf/Mcl_1_inhibitor_9_solubility_and_stability_in_DMSO.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.benchchem.com/product/b15586574#preparing-a-966492-stock-solution-in-dmso
https://www.benchchem.com/product/b15586574#preparing-a-966492-stock-solution-in-dmso
https://www.benchchem.com/product/b15586574#preparing-a-966492-stock-solution-in-dmso
https://www.benchchem.com/product/b15586574#preparing-a-966492-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15586574?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15586574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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